![molecular formula C21H31N3O2 B5532246 4-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methyl]-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one](/img/structure/B5532246.png)
4-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methyl]-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one
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Overview
Description
This compound belongs to a class of chemicals with complex molecular structures featuring benzofuran and triazaspiro[5.6]dodecanone frameworks. Compounds within this class are often studied for their unique physical, chemical, and potentially biological properties.
Synthesis Analysis
The synthesis of compounds similar to the one typically involves multi-step chemical reactions, including bromination, cyanoethylation, and alkylation processes. For instance, Kuroyan et al. (1986) described the synthesis of 1,4,9-triazaspiro[5.5]undecane and 3,7,11-triazaspiro[5.6]dodecane through bromination and subsequent reactions, which might reflect the synthetic route for the compound of interest (Kuroyan, Sarkisyan, & Vartanyan, 1986).
Molecular Structure Analysis
The molecular structure of compounds with benzofuran and triazaspiro frameworks has been elucidated using techniques like X-ray crystallography. For example, Abdel-Wahab et al. (2023) synthesized novel compounds and determined their structure, showcasing common intermolecular interactions and variations in molecular conformations due to different substituents (Abdel-Wahab, Kariuki, Mohamed, & El‐Hiti, 2023).
Chemical Reactions and Properties
The reactivity of such compounds involves transformations that could lead to novel derivatives with interesting properties. For instance, Dean et al. (1976) investigated reactions leading to a spirobenzofuran derivative, indicating the potential chemical versatility of the benzofuran moiety (Dean, Mitchell, Parvizi, & Thebtaranonth, 1976).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]-1-methyl-1,4,10-triazaspiro[5.6]dodecan-9-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O2/c1-20(2)13-17-12-16(4-5-18(17)26-20)14-24-11-10-23(3)21(15-24)7-6-19(25)22-9-8-21/h4-5,12H,6-11,13-15H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOOZLIDOGBCYCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(O1)C=CC(=C2)CN3CCN(C4(C3)CCC(=O)NCC4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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